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Compound of Interest

Compound Name: Sodium methanesulfinate

Cat. No.: B1224788 Get Quote

Essential Safety and Handling Guide for Sodium
Methanesulfinate
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety and logistical

information for the operational use and disposal of Sodium Methanesulfinate, ensuring the

well-being of laboratory personnel and the integrity of research.

Physicochemical and Hazard Data
A summary of key quantitative data for Sodium Methanesulfinate is presented below. For

comprehensive details, always consult the specific Safety Data Sheet (SDS) provided by the

supplier.
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Property Value Source

CAS Number 20277-69-4 [1]

Molecular Formula CH₃NaO₂S [1]

Molecular Weight 102.083 g/mol [1]

Hazard Statements H302: Harmful if swallowed [1][2][3][4]

Signal Word Warning [1][2][3]

NFPA Health Hazard 2 (Moderate) [5]

NFPA Flammability Hazard 0 (Not Flammable) [5]

NFPA Reactivity Hazard 0 (Stable) [5]

Operational Plan: Safe Handling Protocol
Adherence to the following step-by-step protocol is mandatory for the safe handling of Sodium
Methanesulfinate in a laboratory setting.

1. Engineering Controls:

Ventilation: All handling of Sodium Methanesulfinate powder must be conducted in a well-

ventilated area.[2][6] A certified chemical fume hood is recommended to minimize inhalation

exposure.[5]

Safety Equipment: Ensure a safety shower and eye wash station are readily accessible and

in good working order.[3]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[2][7] A face shield may be required for operations

with a high risk of splashing.[8]

Skin Protection:
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Gloves: Wear compatible chemical-resistant gloves (e.g., nitrile).[3][5] Inspect gloves for

any signs of degradation or puncture before each use.[9] Contaminated gloves should be

disposed of in accordance with applicable laws and good laboratory practices.[5]

Protective Clothing: A flame-resistant lab coat, long pants, and closed-toe shoes are

mandatory.[2][9] For larger quantities, consider a chemical-resistant apron or coveralls.[10]

Respiratory Protection: If working outside of a fume hood or if exposure limits are exceeded,

a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[2][7]

3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe in the dust.[7]

Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke in the work area.[1][2]

Keep the container tightly closed when not in use.[3][7]

4. Storage:

Store in a dry, cool, and well-ventilated place.[2][7]

Keep the container tightly closed.[7]

Store away from incompatible materials such as strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[7]

5. Spill Response:

Minor Spill (Contained within a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, sweep up the spilled solid and place it into a suitable, labeled

container for disposal.[7]
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Avoid generating dust.

Clean the spill area thoroughly.[3]

Major Spill (Outside of a fume hood or large volume):

Evacuate the laboratory immediately and alert others.

Prevent further leakage or spillage if it is safe to do so.[2]

Ventilate the area.[3]

Contact the appropriate emergency response team.

Disposal Plan
Chemical waste must be handled in a manner that ensures the safety of personnel and

protects the environment.

1. Waste Collection:

Collect all waste containing Sodium Methanesulfinate, including contaminated

consumables (e.g., gloves, paper towels), in a dedicated, properly labeled, and sealed

hazardous waste container.[5]

2. Labeling:

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name: "Sodium methanesulfinate".[3]

3. Storage of Waste:

Store the waste container in a designated, well-ventilated, and secondary containment area,

away from incompatible materials.

4. Final Disposal:

Dispose of the contents and container in accordance with all applicable local, regional,

national, and international regulations.[3]
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One approved method of disposal is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

Do not allow the chemical to enter drains or water courses.[2][3]

Workflow for Handling and Disposal of Sodium
Methanesulfinate
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Workflow for Handling and Disposal of Sodium Methanesulfinate

Handling Protocol

Disposal Protocol

Preparation:
- Don PPE

- Verify Engineering Controls

Handling:
- Use in Fume Hood

- Avoid Dust Generation

Storage:
- Tightly Closed Container
- Cool, Dry, Ventilated Area

Spill Response:
- Minor vs. Major Spill Procedures

Waste Collection:
- Dedicated, Labeled Container

Generate Waste

Waste Storage:
- Designated Area

- Secondary Containment

Final Disposal:
- Follow Regulations

- Incineration or Licensed Service

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Sodium Methanesulfinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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